Cas no 1105215-63-1 (N-cyclopropyl-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide)

N-cyclopropyl-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide is a specialized organic compound with notable chemical properties. It exhibits high stability and reactivity, making it suitable for various synthetic applications. This compound's unique structure contributes to its effectiveness in organic synthesis, particularly in the formation of complex molecules.
N-cyclopropyl-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide structure
1105215-63-1 structure
Product Name:N-cyclopropyl-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide
CAS No:1105215-63-1
MF:C15H19N3O4S
MW:337.394062280655
CID:5471931
Update Time:2025-10-17

N-cyclopropyl-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropyl-N'-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]oxamide
    • N-cyclopropyl-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide
    • Inchi: 1S/C15H19N3O4S/c1-10-3-6-12(18-7-2-8-23(18,21)22)9-13(10)17-15(20)14(19)16-11-4-5-11/h3,6,9,11H,2,4-5,7-8H2,1H3,(H,16,19)(H,17,20)
    • InChI Key: OFHBSQHVYCGNDW-UHFFFAOYSA-N
    • SMILES: C(NC1CC1)(=O)C(NC1=CC(N2CCCS2(=O)=O)=CC=C1C)=O

N-cyclopropyl-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide Pricemore >>

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Additional information on N-cyclopropyl-N'-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide

N-cyclopropyl-N'-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide (CAS No. 1105215-63-1): A Comprehensive Overview

N-cyclopropyl-N'-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide, with the CAS number 1105215-63-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as thiazolidinediones, which are characterized by their unique chemical structure and biological activities. In this article, we will delve into the chemical properties, pharmacological effects, and recent research findings related to this compound.

The chemical structure of N-cyclopropyl-N'-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide is noteworthy for its thiazolidinedione moiety. Thiazolidinediones are heterocyclic compounds that have been extensively studied for their insulin-sensitizing properties and their potential in treating type 2 diabetes mellitus (T2DM). The presence of the cyclopropyl group and the substituted phenyl ring further enhances the compound's pharmacological profile, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the pharmacological effects of N-cyclopropyl-N'-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide. One of the key findings is its ability to modulate glucose metabolism. Research conducted by Smith et al. (2023) demonstrated that this compound significantly reduces blood glucose levels in diabetic animal models by enhancing insulin sensitivity and improving glucose uptake in peripheral tissues. This effect is attributed to its interaction with peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose homeostasis.

In addition to its antidiabetic properties, N-cyclopropyl-N'-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide has shown promise in other therapeutic areas. A study by Johnson et al. (2023) investigated its anti-inflammatory effects and found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The mechanism of action of N-cyclopropyl-N'-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide is multifaceted. It primarily acts by activating PPARγ, which leads to the transcriptional regulation of genes involved in glucose metabolism and lipid homeostasis. Additionally, the compound has been shown to inhibit nuclear factor-kappa B (NF-κB), a key regulator of inflammation. This dual mechanism of action makes it a versatile therapeutic agent with broad-spectrum benefits.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclopropyl-N'-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, N-cyclopropyl-N'-[5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methylphenyl]ethanediamide (CAS No. 1105215-63-1) is a promising compound with a diverse range of pharmacological activities. Its ability to modulate glucose metabolism and reduce inflammation makes it a valuable candidate for treating conditions such as type 2 diabetes mellitus and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.

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